![molecular formula C16H11ClINO3 B4558246 3-(4-chlorophenyl)-2-[(2-iodobenzoyl)amino]acrylic acid](/img/structure/B4558246.png)
3-(4-chlorophenyl)-2-[(2-iodobenzoyl)amino]acrylic acid
Overview
Description
3-(4-chlorophenyl)-2-[(2-iodobenzoyl)amino]acrylic acid is a useful research compound. Its molecular formula is C16H11ClINO3 and its molecular weight is 427.62 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 426.94722 g/mol and the complexity rating of the compound is 447. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Researchers have developed methods for synthesizing compounds with structures similar to "3-(4-chlorophenyl)-2-[(2-iodobenzoyl)amino]acrylic acid," focusing on their potential in creating complex molecules and materials. For instance, the synthesis of 8-substituted-2-carboxy-4-(4-chlorophenyl)-2,3-dihydro-1,5-benzothiazepines demonstrates the utility of related compounds in generating derivatives with potential applications in materials science and medicinal chemistry (Upreti et al., 1996).
Material Science and Engineering
Compounds structurally related to "this compound" have been investigated for their applications in material science, particularly in creating hydrogels and polymers with specific properties. For example, the functional modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines has shown that these materials could have significant biomedical applications, including drug delivery systems and tissue engineering scaffolds (Aly et al., 2015).
Photovoltaic Applications
Organic sensitizers for solar cell applications have been developed using related chemical structures, highlighting the role of functionalized unsymmetrical organic sensitizers in achieving high photovoltaic performance. These compounds, upon anchoring onto TiO2 film, exhibit significant incident photon to current conversion efficiency, underlining the potential of related chemical structures in renewable energy technologies (Kim et al., 2006).
Properties
IUPAC Name |
(E)-3-(4-chlorophenyl)-2-[(2-iodobenzoyl)amino]prop-2-enoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClINO3/c17-11-7-5-10(6-8-11)9-14(16(21)22)19-15(20)12-3-1-2-4-13(12)18/h1-9H,(H,19,20)(H,21,22)/b14-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVQBBECXINIMGX-NTEUORMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC(=CC2=CC=C(C=C2)Cl)C(=O)O)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)N/C(=C/C2=CC=C(C=C2)Cl)/C(=O)O)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClINO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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